1696991-45-3(4-[5-(Chloromethyl)-1,3,4-oxadiazol-2-yl]morpholine) Price
This page is the exclusive Price page for 1696991-45-3(4-[5-(Chloromethyl)-1,3,4-oxadiazol-2-yl]morpholine).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
4-[5-(Chloromethyl)-1,3,4-oxadiazol-2-yl]morpholine
C7H10ClN3O2
203.626200199127
5991810
4-[5-(Chloromethyl)-1,3,4-oxadiazol-2-yl]morpholine Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-3086846-0.05g | enaminestore | 95.0% | 0.05g | $587.0 | 19 Mar. 2025 | |
| Enamine | EN300-3086846-0.1g | enaminestore | 95.0% | 0.1g | $615.0 | 19 Mar. 2025 | |
| Enamine | EN300-3086846-0.25g | enaminestore | 95.0% | 0.25g | $642.0 | 19 Mar. 2025 | |
| Enamine | EN300-3086846-0.5g | enaminestore | 95.0% | 0.5g | $671.0 | 19 Mar. 2025 | |
| Enamine | EN300-3086846-1.0g | enaminestore | 95.0% | 1.0g | $699.0 | 19 Mar. 2025 | |
| Enamine | EN300-3086846-2.5g | enaminestore | 95.0% | 2.5g | $1370.0 | 19 Mar. 2025 | |
| Enamine | EN300-3086846-5.0g | enaminestore | 95.0% | 5.0g | $2028.0 | 19 Mar. 2025 | |
| Enamine | EN300-3086846-10.0g | enaminestore | 95.0% | 10.0g | $3007.0 | 19 Mar. 2025 |
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Bent Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
NewCan Biotech Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Beyond Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises